Cas no 1540981-04-1 (2,3,5-Trimethylhexan-1-amine)

• Product Name: 2,3,5-Trimethylhexan-1-amine
• CAS No: 1540981-04-1
• MF: C₉H₂₁N
• MW: 143.26974272728
• CID: 6158440
• PubChem ID: 81013705
• Update Time: 2024-01-12

2,3,5-Trimethylhexan-1-amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL21074821
• 1540981-04-1
• 2,3,5-trimethylhexan-1-amine
• SCHEMBL22268897
• EN300-4323414
• AKOS019582816
• 2,3,5-Trimethylhexan-1-amine

• Inchi： 1S/C9H21N/c1-7(2)5-8(3)9(4)6-10/h7-9H,5-6,10H2,1-4H3
• InChI Key： VKSBEHRZHAKGFW-UHFFFAOYSA-N
• SMILES： NCC(C)C(C)CC(C)C

Computed Properties

• Exact Mass: 143.167399674g/mol
• Monoisotopic Mass: 143.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines